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Compound of Interest

Compound Name: Glycolaldehyde-1-13C

Cat. No.: B583812

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of
Glycolaldehyde-1-13C, ensuring the safety of laboratory personnel and compliance with
environmental regulations. The following procedures are designed for researchers, scientists,
and drug development professionals.

Immediate Safety and Hazard Information

Glycolaldehyde-1-13C, while labeled with a stable isotope, should be handled with the same
precautions as unlabeled glycolaldehyde. The primary hazards are associated with the
chemical properties of glycolaldehyde. It is crucial to recognize that the 13C isotope does not
impart radioactivity.

Key hazards associated with glycolaldehyde include:

Flammability: Glycolaldehyde is a combustible liquid.[1]

o Health Hazards: It may cause skin and eye irritation.[1] Inhalation can lead to respiratory
irritation, and higher exposures may result in pulmonary edema, a medical emergency.[1]
Some sources suggest it may cause an allergic skin reaction.

» Potential Carcinogen: Glycolaldehyde is considered a potential carcinogen in humans.[1]

e Reactivity: It can react violently with strong oxidizing agents, bases, and acids.[2]
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Personal Protective Equipment (PPE) should be worn at all times when handling
Glycolaldehyde-1-13C. This includes safety goggles, gloves, and a lab coat. All handling of
the compound and its waste should be performed in a well-ventilated area or a chemical fume
hood.

Quantitative Data Summary

Property Value Source
Molecular Formula BBCCH40:2 Sigma-Aldrich
Molecular Weight 61.04 g/mol Sigma-Aldrich
Form Liquid (often in solution) Sigma-Aldrich
Storage Temperature 2-8°C Sigma-Aldrich
Incompatibility Strong oxidizers, bases, acids [2]

Step-by-Step Disposal Protocol

The disposal of Glycolaldehyde-1-13C must be handled through a licensed hazardous waste
disposal company due to its chemical hazards. Do not dispose of this chemical down the drain
or in regular trash.

1. Waste Collection and Storage:

» Designate a specific, sealed, and clearly labeled waste container for Glycolaldehyde-1-13C
waste. The container must be made of a material compatible with the chemical.

o The label should clearly state "Hazardous Waste: Glycolaldehyde-1-13C" and include the
appropriate hazard symbols (e.g., flammable, health hazard).

o Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizers, acids, and bases.[2]

2. Segregation of Waste:

e Itis critical to not mix Glycolaldehyde-1-13C waste with other waste streams, especially
those containing strong oxidizers, acids, or bases, to prevent violent reactions.[2]

3. Arrange for Professional Disposal:
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» Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the hazardous waste.

e If your institution does not have an EHS office, you must contact a licensed professional
waste disposal service directly.

e Provide the waste disposal company with a copy of the Safety Data Sheet (SDS) for
Glycolaldehyde-1-13C.

4. Spill and Emergency Procedures:

 In case of a spill, evacuate the area and ensure it is well-ventilated.

e Use an absorbent, non-combustible material (such as sand or earth) to contain and clean up
the spill.

» Place the absorbent material into a sealed container for hazardous waste disposal.

o For large spills, contact your EHS office or emergency services immediately.

Disposal Decision Workflow

The following diagram outlines the logical steps for the proper disposal of Glycolaldehyde-1-
13C.
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Caption: Disposal workflow for Glycolaldehyde-1-13C.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b583812?utm_src=pdf-body-img
https://www.benchchem.com/product/b583812?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b583812?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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